Cas no 1563532-49-9 (tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate)
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate
- EN300-12724826
- 5-Bromo-2-(N-Boc-piperidin-3-yl)pyrimidine
- 1563532-49-9
-
- Inchi: 1S/C14H20BrN3O2/c1-14(2,3)20-13(19)18-6-4-5-10(9-18)12-16-7-11(15)8-17-12/h7-8,10H,4-6,9H2,1-3H3
- InChI Key: PAZCHJQTOQBRCS-UHFFFAOYSA-N
- SMILES: BrC1C=NC(C2CN(C(=O)OC(C)(C)C)CCC2)=NC=1
Computed Properties
- Exact Mass: 341.07389g/mol
- Monoisotopic Mass: 341.07389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.3Ų
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12724826-0.05g |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate |
1563532-49-9 | 0.05g |
$1080.0 | 2023-05-25 | ||
| Enamine | EN300-12724826-0.1g |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate |
1563532-49-9 | 0.1g |
$1131.0 | 2023-05-25 | ||
| Enamine | EN300-12724826-0.25g |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate |
1563532-49-9 | 0.25g |
$1183.0 | 2023-05-25 | ||
| Enamine | EN300-12724826-0.5g |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate |
1563532-49-9 | 0.5g |
$1234.0 | 2023-05-25 | ||
| Enamine | EN300-12724826-1.0g |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate |
1563532-49-9 | 1g |
$1286.0 | 2023-05-25 | ||
| Enamine | EN300-12724826-2.5g |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate |
1563532-49-9 | 2.5g |
$2520.0 | 2023-05-25 | ||
| Enamine | EN300-12724826-5.0g |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate |
1563532-49-9 | 5g |
$3728.0 | 2023-05-25 | ||
| Enamine | EN300-12724826-10.0g |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate |
1563532-49-9 | 10g |
$5528.0 | 2023-05-25 | ||
| Enamine | EN300-12724826-50mg |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate |
1563532-49-9 | 50mg |
$1080.0 | 2023-10-02 | ||
| Enamine | EN300-12724826-100mg |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate |
1563532-49-9 | 100mg |
$1131.0 | 2023-10-02 |
tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate
Recent Advances in the Application of tert-Butyl 3-(5-Bromopyrimidin-2-yl)piperidine-1-carboxylate (CAS: 1563532-49-9) in Chemical Biology and Pharmaceutical Research
The compound tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate (CAS: 1563532-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This intermediate, characterized by its bromopyrimidine and piperidine moieties, serves as a versatile building block in the synthesis of biologically active molecules. Its unique structural features make it particularly valuable in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the optimization of drug candidates.
One of the key applications of tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate is in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The bromine atom at the 5-position of the pyrimidine ring allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.
In addition to its role in oncology, this compound has shown promise in antiviral research. A recent preprint on bioRxiv detailed its incorporation into novel nucleoside analogs designed to target RNA-dependent RNA polymerases of emerging viruses. The tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen facilitates selective deprotection and subsequent derivatization, streamlining the synthesis of complex scaffolds. Researchers noted that the bromopyrimidine core could be further modified to improve metabolic stability and bioavailability.
From a synthetic chemistry perspective, tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate has been employed in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. A 2024 study in Organic Letters highlighted its reactivity in these transformations, yielding high-value intermediates for drug discovery. The Boc group’s stability under these conditions was particularly emphasized, as it allows for orthogonal protection strategies in multi-step syntheses.
Despite its utility, challenges remain in the large-scale production and purification of this compound. Recent patents (e.g., WO2023124567) have addressed these issues by optimizing solvent systems and crystallization protocols to improve yield and purity. These advancements are critical for its industrial application, particularly in the context of Good Manufacturing Practice (GMP)-compliant processes.
In conclusion, tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate (CAS: 1563532-49-9) continues to be a pivotal intermediate in pharmaceutical R&D. Its adaptability in diverse synthetic routes and therapeutic applications underscores its importance in the field. Future research may focus on expanding its utility in targeted drug delivery systems and exploring its potential in neglected tropical diseases.
1563532-49-9 (tert-butyl 3-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)